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Compound of Interest

Compound Name: Boc-Hse(Me)-OH

CAS No.: 104839-08-9

Cat. No.: B2700196

Get Quote

Structural Utility, Stability Mechanisms, and Application
in Peptidomimetics[1]
Executive Summary
Boc-L-Homoserine(Me)-OH (N-

-t-Butoxycarbonyl-O-methyl-L-homoserine) represents a critical building block in modern
peptide chemistry, primarily utilized as a stable, non-oxidizable isostere of methionine.[1][2]
Unlike native L-Homoserine, which suffers from rapid intramolecular lactonization, the O-
methylated derivative provides side-chain stability while maintaining the steric profile required
for receptor-ligand interactions.[1] This guide details the physicochemical properties,
mechanistic advantages, and validated protocols for incorporating CAS 104839-08-9 into solid-
phase and solution-phase peptide synthesis.[1]

Chemical Identity & Physical Profile
The structural integrity of this molecule relies on the orthogonality between the acid-labile Boc

group and the chemically inert methyl ether side chain.
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Table 1: Physicochemical Specifications

Property Specification

CAS Number 104839-08-9

IUPAC Name
(2S)-2-[(tert-butoxycarbonyl)amino]-4-

methoxybutanoic acid

Synonyms
Boc-L-Hse(Me)-OH; Boc-O-methyl-L-

homoserine

Molecular Formula C₁₀H₁₉NO₅

Molecular Weight 233.26 g/mol

Solubility Soluble in DMF, DMSO, DCM, Ethyl Acetate

Appearance White to off-white crystalline powder

Storage -20°C, Desiccated (Hygroscopic)

Mechanistic Advantage: The "Stability Lock"
In drug design, Boc-L-Homoserine(Me)-OH solves two distinct chemical liabilities found in

natural amino acids: Lactonization (Homoserine) and Oxidation (Methionine).[1]

Prevention of Lactonization
Native Homoserine (Hse) contains a

-hydroxyl group.[1][2] Under acidic conditions or during activation, the side chain hydroxyl
attacks the carbonyl carbon, forming a five-membered lactone (Homoserine lactone) and
terminating the peptide chain. The O-methylation in CAS 104839-08-9 blocks this nucleophile,
forcing the molecule to remain in the linear, activated state for coupling.

Methionine Isostere (Oxidative Resistance)
Methionine (Met) is prone to oxidation, forming sulfoxides [Met(O)] and sulfones [Met(O)₂]

during synthesis or biological storage, altering peptide potency.[1] Hse(Me) mimics the side-
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chain length and hydrophobicity of Met but replaces the sulfur atom with an ether oxygen,

rendering it immune to oxidative degradation.
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Figure 1: Mechanistic comparison showing how Hse(Me) circumvents the liabilities of

Methionine (oxidation) and Homoserine (lactonization).[1][3]

Experimental Protocols
Handling and Storage

Hygroscopicity: The ether linkage increases hygroscopicity.[1][2] Allow the vial to equilibrate

to room temperature before opening to prevent condensation.

Solvent Choice: Dissolve in DMF or NMP for coupling.[1][2] Avoid protic solvents (MeOH,

EtOH) during activation to prevent ester transesterification.[1][2]

Solid-Phase Peptide Synthesis (SPPS) - Boc Strategy
This protocol assumes a standard Boc/Benzyl strategy.[1][2] The O-Methyl ether is stable to

TFA (used for Boc removal) and HF (used for final cleavage).[1][2]

Step-by-Step Coupling Workflow:

Resin Preparation: Swell MBHA or PAM resin in DCM (20 min).

Deprotection (Boc Removal):

Treat resin with 50% TFA in DCM (2 x 1 min, then 1 x 20 min).

Note: The side chain O-Me is stable here.[1][2]
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Wash: DCM (3x), MeOH (2x), DCM (3x).[1][2]

Neutralize: 10% DIEA in DCM (2 x 2 min).

Activation (In Situ):

Dissolve Boc-L-Homoserine(Me)-OH (3.0 eq) and HBTU (2.9 eq) in minimal DMF.[1][2]

Add DIEA (6.0 eq).[1][2] Activate for 1-2 minutes.

Crucial: Do not pre-activate for >5 mins to avoid potential racemization, although O-Me

reduces this risk compared to esters.[1][2]

Coupling:

Add activated solution to resin.[1][2] Shake for 45–60 minutes.

Monitoring: Perform Kaiser Test (Ninhydrin). If blue (positive), recouple using HATU/HOAt.

[1][2]

Final Cleavage:

The peptide-resin is treated with anhydrous HF (with p-cresol scavenger) at 0°C for 60

min.[1][2] The O-Me group survives these conditions.
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Figure 2: Decision tree for the incorporation of Boc-L-Hse(Me)-OH in SPPS.

Solution Phase Synthesis
For solution phase work, the Mixed Anhydride Method is recommended to minimize

racemization.[2]

Dissolve Boc-L-Hse(Me)-OH in dry THF.[1][2]

Cool to -15°C.

Add N-Methylmorpholine (NMM, 1.0 eq) followed by Isobutyl chloroformate (IBCF, 1.0 eq).[1]

[2]
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Stir for 5 minutes (formation of mixed anhydride).

Add the amine component (dissolved in THF/DMF).

Warm to room temperature overnight.

Critical Quality Attributes (CQA) & Troubleshooting
Issue Cause Solution

Low Coupling Yield
Steric hindrance of the

-methyl ether.[1][2]

Switch to HATU or PyBOP;

increase reaction time to 2

hours.

Racemization
Over-activation or high base

concentration.[1][2]

Use Collidine instead of DIEA;

maintain low temperature

(0°C) during activation.

Side Chain Loss
Extremely harsh Lewis acids

(e.g., BBr3).[1][2]

Avoid BBr3. The ether is stable

to TFA and HF but labile to

Boron tribromide.[2]

Applications in Drug Discovery[4][5]
Metabolic Stability: Replacing Methionine with Homoserine(Me) in bioactive peptides (e.g.,

Enkephalin analogs) significantly increases plasma half-life by preventing sulfoxide formation

[1].[1][2]

Isotopic Labeling: The methyl group on the side chain is an excellent site for C-13 or

deuterium labeling for NMR studies without perturbing the peptide backbone conformation.

[2]

Linker Chemistry: The ether oxygen can act as a weak hydrogen bond acceptor, subtly

altering solvation compared to the hydrophobic methylene of Norleucine (another Met

analog).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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